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impurities

  • Articainic acid
    Articainic acid
    • Cat. No.:
    • B195640
    • CAS No.:
    • 114176-52-2
    • Molecular Formula:
    • C12H18N2O3S HCl
    • Molecular Weight:
    • 270.35 36.46
    Description
    A metabolite of Articaine
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  • Blonanserin
    Blonanserin
    • Cat. No.:
    • B195606
    • CAS No.:
    • 132810-10-7
    • Molecular Formula:
    • C23H30FN3
    • Molecular Weight:
    • 367.5 g/mol
    Description
    Blonanserin is an organic molecular entity.
    Blonanserin is an atypical antipsychotic approved in Japan in January, 2008. It offers improved tolerability as it lacks side effects such as extrapyramidal symptom...
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  • Phosphorodiamidic acid, N,N-bis(2-chloroethyl)-, compd. with cyclohexanamine (1:1)
    Phosphorodiamidic acid, N,N-bis(2-chloroethyl)-, compd....
    • Cat. No.:
    • B195332
    • CAS No.:
    • 1566-15-0
    • Molecular Formula:
    • C10H24N3Cl2O2P
    • Molecular Weight:
    • 320.19 g/mol
    Description
    Phosphoramide mustard is an alkylating agent and active metabolite of cyclophosphamide. It is formed from cyclophosphamide via the ring-opened tautomer of the cytochrome P450 (CYP) isoform-formed intermediate 4-...
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  • Triclonide
    Triclonide
    • Cat. No.:
    • B194722
    • CAS No.:
    • 26849-57-0
    • Molecular Formula:
    • C24H28Cl3FO4
    • Molecular Weight:
    • 505.8 g/mol
    Description
    Triclonide is a topical steroidal anti-inflammitory. The are used in medicament preparation.
    Triclonide is a topical corticosteroid.
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  • 8-chloro-11-(1-methylpiperidin-4-ylidene)-6,11-dihydro-5H-benzo[5,6]cyclohepta[1,2-b]pyridine
    8-chloro-11-(1-methylpiperidin-4-ylidene)-6,11-dihydro-...
    • Cat. No.:
    • B194729
    • CAS No.:
    • 38092-89-6
    • Molecular Formula:
    • C20H21ClN2
    • Molecular Weight:
    • 324.8 g/mol
    Description
    N-Methyl Desloratadine is an intermediate in the synthesis of Loratadine. It is also a Loratadine impurity.
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  • Fenofibric acid ethyl ester
    Fenofibric acid ethyl ester
    • Cat. No.:
    • B194606
    • CAS No.:
    • 42019-08-9
    • Molecular Formula:
    • C19H19ClO4
    • Molecular Weight:
    • 346.8 g/mol
    Description
    An impurity of Fenofibrate. Fenofibrate is mainly used to reduce cholesterol levels in patients at risk of cardiovascular disease.
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  • Benzo(a)pyrene-7,8-diol
    Benzo(a)pyrene-7,8-diol
    • Cat. No.:
    • B196081
    • CAS No.:
    • 57303-99-8
    • Molecular Formula:
    • C20H12O2
    • Molecular Weight:
    • 284.3 g/mol
    Description
    A metabolite of Benzopyrene. Benzopyrene is a carcinogenic component of tobacco smoke implicated in lung cancer.
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  • N-(2-Pyridylmethyl)-2,5-bis(2,2,2-trifluoroethoxy)benzamide
    N-(2-Pyridylmethyl)-2,5-bis(2,2,2-trifluoroethoxy)benza...
    • Cat. No.:
    • B194607
    • CAS No.:
    • 57415-36-8
    • Molecular Formula:
    • C17H14F6N2O3
    • Molecular Weight:
    • 408.29 g/mol
    Description
    An impurity of Flecainide. Flecainide is a class 3C antiarrhythmic drug especially used for the management of supraventricular arrhythmia.
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  • Dihydromevinolin
    Dihydromevinolin
    • Cat. No.:
    • B194621
    • CAS No.:
    • 77517-29-4
    • Molecular Formula:
    • C24H38O5
    • Molecular Weight:
    • 406.6 g/mol
    Description
    [(1S,3S,4aR,7S,8S,8aR)-8-[2-[(2R,4R)-4-hydroxy-6-oxooxan-2-yl]ethyl]-3,7-dimethyl-1,2,3,4,4a,7,8,8a-octahydronaphthalen-1-yl] (2S)-2-methylbutanoate has been reported in Monascus purpureus with data available.
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  • Hydroxybupropion
    Hydroxybupropion
    • Cat. No.:
    • B195616
    • CAS No.:
    • 92264-81-8
    • Molecular Formula:
    • C13H18ClNO2
    • Molecular Weight:
    • 255.74 g/mol
    Description
    Hydroxybupropion is an aromatic ketone.
    active metabolite of bupropion;  structure in first source
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